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Compound of Interest

Compound Name: 2-Nitropentane

cat. No.: B3052827

This technical guide provides a comprehensive overview of 2-Nitropentane, including its
chemical identity, physicochemical properties, key synthetic protocols, and characteristic
reactions. The information is intended for researchers, scientists, and professionals in the field
of drug development and chemical synthesis.

Chemical Identity and Synonyms

The nomenclature and various identifiers for 2-Nitropentane are crucial for accurate
documentation and database searches. Its formal IUPAC name is 2-nitropentane[1][2]. This
name unequivocally describes a pentane backbone with a nitro group (NO2) attached to the
second carbon atom.

Beyond its systematic name, 2-Nitropentane is referenced by several synonyms and registry
numbers across different chemical databases and suppliers. These alternative identifiers are
essential for comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 2-Nitropentane
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Identifier Type Value

IUPAC Name 2-nitropentane[1][2]
CAS Number 4609-89-6[1][2][3][4]
Molecular Formula CsH11NO2[1][3][4]
Synonyms Pentane, 2-nitro-[1][4][5]

2-nitro-pentane[4]

INChl=1S/C5H11NO2/c1-3-4-5(2)6(7)8/h5H,3-

inchl 4H2,1-2H3[1][2]

InChiKey JOIWPCUDRRYOQH-UHFFFAOY SA-N[1][2][3]
SMILES CCCC(C)--INVALID-LINK--[O-][1]

PubChem CID 145756[1]

Physicochemical Properties

The physical and chemical properties of 2-Nitropentane dictate its behavior in various
chemical and biological systems, as well as its handling and storage requirements. As a
secondary nitroalkane, its properties are influenced by the presence of the electron-
withdrawing nitro group on a secondary carbon.

Table 2: Physicochemical Properties of 2-Nitropentane
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Property Value

Molecular Weight 117.15 g/mol [1][3]

Appearance Not specified, but typically a liquid
Boiling Point Data not readily available

Melting Point Data not readily available

Density Data not readily available

Water Solubility Data not readily available
Octanol/Water Partition Coefficient (logP) 1.7[1]

Experimental Protocols

The synthesis of 2-Nitropentane can be achieved through several established organic
chemistry methodologies. The choice of synthetic route often depends on the availability of
starting materials, desired yield, and scalability.

Synthesis via Nucleophilic Substitution

A common method for preparing 2-Nitropentane involves the nucleophilic substitution of a
haloalkane with a nitrite salt. The reaction of 2-bromopentane with silver nitrite (AgNO2) is a
representative example of an Sn2 reaction to form the target compound.

Experimental Protocol:

o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, dissolve 2-bromopentane in anhydrous diethyl ether.

e Reaction Initiation: Add silver nitrite (AgNO2) to the solution. The use of silver nitrite is often
preferred as it tends to favor the formation of the nitroalkane over the isomeric alkyl nitrite.

o Reaction Conditions: Heat the reaction mixture to a temperature between 40-50°C.

» Reaction Time: Allow the reaction to proceed for several hours (e.g., 6-8 hours) with
continuous stirring.
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» Work-up and Purification: After the reaction is complete, cool the mixture to room
temperature. Filter the solid silver bromide byproduct. The filtrate, containing the 2-
Nitropentane, can then be purified by distillation under reduced pressure.

[ ] Sn2 Reaction C}
.
Anhydrous
Diethyl Ether
40-50°C
[ ] Byproduct >[ ]

[ Hydrogen Peroxide (H2032) ]—»

Propanol/Water
75°C, 0.15 MPa

Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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